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Compound of Interest

Compound Name: 4-(2,4-Dinitroanilino)phenol

Cat. No.: B7728419

Technical Guide: Thermal Properties of 4-(2,4-
Dinitroanilino)phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting point and decomposition
temperature of 4-(2,4-Dinitroanilino)phenol (CAS No: 119-15-3), a compound of interest in
various chemical and pharmaceutical research fields. This document outlines its key thermal
characteristics, methodologies for their determination, and relevant safety information.

Core Thermal Properties

4-(2,4-Dinitroanilino)phenol is a reddish-brown solid.[1] Its thermal behavior is a critical
parameter for handling, storage, and application. The compound exhibits a melting point at
which it also begins to decompose.

Data Summary

The reported melting point for 4-(2,4-Dinitroanilino)phenol varies slightly across different
sources, which is common for chemical compounds. The available data indicates that the
substance decomposes upon melting.
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Thermal Property Value Source

Melting Point 191 °C (with decomposition) ChemicalBook[2]
Melting Point 194 °C stenutz.com|3]
Decomposition Occurs at melting point [2]

Note on Decomposition: The designation "dec." indicates that the compound decomposes at its
melting point.[2] Aromatic nitro compounds, particularly those with multiple nitro groups like 4-
(2,4-Dinitroanilino)phenol, can be thermally sensitive and may decompose explosively upon
heating.[1][4][5]

Experimental Protocols for Thermal Analysis

While specific experimental parameters for the cited melting points are not available in the
referenced literature, the determination of melting and decomposition temperatures for
compounds like 4-(2,4-Dinitroanilino)phenol is typically performed using standard thermal
analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TGA).

General Methodology: Differential Scanning Calorimetry (DSC)

DSC is a fundamental thermoanalytical technique that measures the difference in the amount
of heat required to increase the temperature of a sample and a reference as a function of
temperature.

e Principle: The sample and a reference pan are heated at a constant rate. An endothermic
event, such as melting, results in a heat flow to the sample to maintain the same
temperature as the reference. An exothermic event, like decomposition, results in heat flow
from the sample.

» Sample Preparation: A small, precisely weighed amount of the 4-(2,4-Dinitroanilino)phenol
sample (typically 1-5 mg) is placed into an aluminum or copper sample pan, which is then
hermetically sealed.
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e Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen or argon) to
prevent oxidative degradation.

e Heating Program: A typical program involves heating the sample at a linear rate, commonly
10 °C/min, over a temperature range that encompasses the expected melting and
decomposition events.

o Data Analysis: The melting point is determined from the onset or peak of the endothermic
event on the DSC thermogram. The decomposition is often observed as an overlapping or
immediately following exothermic event.

General Methodology: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere. It is used to determine the thermal stability and decomposition profile of
a material.

e Principle: A sample is heated in a controlled environment, and its mass is continuously
monitored. Mass loss indicates decomposition or volatilization.

o Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in a tared
TGA pan (often platinum or alumina).

e Instrument Setup: The TGA furnace is purged with an inert gas.

e Heating Program: The sample is heated at a constant rate (e.g., 10 or 20 °C/min) through its
decomposition range.

o Data Analysis: The decomposition temperature is typically reported as the onset temperature
of mass loss, which is calculated from the intersection of the baseline and the tangent of the
mass loss curve.

Visualized Workflow

The following diagram illustrates a generalized workflow for determining the thermal properties
of a chemical compound using DSC and TGA.
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Caption: Generalized workflow for thermal analysis using DSC/TGA.
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Safety and Reactivity Profile

4-(2,4-Dinitroanilino)phenol is classified as an organonitrate/phenol.[1][4] Compounds in this
class, particularly those with multiple nitro groups, present specific hazards:

o Explosive Potential: Aromatic nitro compounds can decompose explosively when heated or
subjected to shock or friction.[4][5] The presence of multiple nitro groups increases this
tendency.[1][4]

e Reactivity: These compounds can react vigorously with reducing agents.[1][4] They may also
explode in the presence of a base like sodium hydroxide.[1][4]

Due to these properties, appropriate safety precautions, including the use of personal
protective equipment and conducting thermal analysis on small quantities in a controlled
environment, are imperative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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